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Compound of Interest

Compound Name: 1,8-Dimethylnaphthalene

Cat. No.: B165263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,8-
dimethylnaphthalene, specifically its melting and boiling points. The information is presented
to support research, development, and quality control activities involving this compound.

Quantitative Physical Properties

The melting and boiling points of 1,8-dimethylnaphthalene are critical physical constants for
its identification and characterization. These values are summarized in the table below.

Physical Property Value Conditions
Melting Point 59-61 °C

Boiling Point 270 °C

Boiling Point 270.6 °C at 760 mmHg[1]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for 1,8-dimethylnaphthalene are not detailed in publicly
available literature, standard methodologies for determining the melting and boiling points of
organic solids are applicable. The following sections describe these generalized procedures.
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2.1. Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid phase.[2][3] This is a key indicator of purity, with pure compounds typically exhibiting a

sharp melting range of 0.5-1.0°C.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[4]

Capillary tubes (sealed at one end)[4]

Thermometer

Mortar and pestle (if sample is not a fine powder)[2]

Procedure:

Sample Preparation: The 1,8-dimethylnaphthalene sample must be completely dry and in
the form of a fine powder to ensure efficient and uniform heat transfer.[2] If necessary, the
sample should be crushed using a mortar and pestle.[2]

Loading the Capillary Tube: A small amount of the powdered sample is introduced into the
open end of a capillary tube. The tube is then tapped gently to pack the sample into the
sealed end, aiming for a sample height of 2-3 mm.[5]

Initial Rapid Determination (Optional): To save time, a rapid heating can be performed to
determine an approximate melting point range.[4]

Accurate Melting Point Measurement: A fresh sample is heated at a slow, controlled rate,
typically 1-2°C per minute, as the temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first droplet of liquid is observed is
recorded as the beginning of the melting range. The temperature at which the last solid
particle melts is recorded as the end of the melting range.[5]

2.2. Boiling Point Determination
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6] For 1,8-dimethylnaphthalene, which is a solid at room
temperature, the sample would first need to be melted.

Apparatus:

e Thiele tube or other heating apparatus[7]

o Small test tube (fusion tube)[8]

o Capillary tube (sealed at one end)[8]

e Thermometer

e Heat source (e.g., Bunsen burner or heating mantle)[9]

Procedure:

Sample Preparation: A small amount of 1,8-dimethylnaphthalene is placed into a small test
tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed inverted into the test
tube containing the sample.[8]

e Heating: The apparatus is heated gently and uniformly.[8] As the temperature rises, the air
trapped in the capillary tube will expand and exit as bubbles.

o Observation: Upon further heating, the liquid will begin to boil, and a continuous stream of
bubbles will emerge from the open end of the capillary tube.[7][8]

e Recording the Boiling Point: The heat source is then removed, and the apparatus is allowed
to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases
and the liquid just begins to enter the capillary tube.[10]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the melting point of a
solid organic compound like 1,8-dimethylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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